BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for UNC0379
Stock Solution Preparation in DMSO

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: UNCO0379
Cat. No.: B15583655
Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

UNCO0379 is a potent and selective, substrate-competitive inhibitor of the lysine
methyltransferase SETD8 (also known as KMT5A), with an IC50 of approximately 7.3 uM.[1][2]
[3] SETD8 is a key enzyme that monomethylates histone H4 at lysine 20 (H4K20me1l), a
modification involved in various cellular processes including transcriptional regulation, cell cycle
progression, and DNA damage response.[4][5][6] Due to its role in these fundamental
pathways and its overexpression in several cancers, SETD8 has emerged as a promising
target for therapeutic development.[4][6][7][8] UNCO0379 serves as a critical tool for
investigating the biological functions of SETD8 and for exploring its therapeutic potential.

This document provides detailed application notes and a comprehensive protocol for the
preparation of a UNCO0379 stock solution in dimethyl sulfoxide (DMSO), ensuring optimal
solubility, stability, and performance in downstream applications.
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A summary of the key quantitative data for UNC0379 is presented in the table below for easy

reference and comparison.

Parameter Value Source(s)
Molecular Formula C23H35N502 [1112]
Molecular Weight 413.56 g/mol [1][2]
Purity >98% [1]
Crystalline solid, Off-white to
Appearance _ [31[°]
yellow solid
IC50 (SETDS8) 7.3 uM [1]I2]
Solubility in DMSO Up to 83 mg/mL (200.69 mM) [11121131[9]
Storage (Powder) -20°C for up to 3 years 9]
Storage (Stock Solution in -20°C for up to 1 month, -80°C 1]
DMSO) for up to 1 year

Experimental Protocols

Materials
o UNCO0379 powder

e Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)[2][9]

 Sterile microcentrifuge tubes or vials

o Calibrated micropipettes and sterile tips

e \ortex mixer

o Water bath sonicator (optional, but recommended)[9]

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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Protocol for Preparing a 10 mM UNC0379 Stock Solution
in DMSO

This protocol describes the preparation of 1 mL of a 10 mM UNCO0379 stock solution. Adjust
volumes as needed for different concentrations or final volumes.

¢ Pre-handling Preparation:

o Bring the UNCO0379 powder and DMSO to room temperature before opening to prevent
condensation of moisture, as hygroscopic DMSO can reduce solubility.[2][9]

o Ensure a sterile working environment, such as a laminar flow hood, to prevent
contamination of the stock solution.

e Weighing the Compound:
o Accurately weigh out 4.14 mg of UNC0379 powder using a calibrated analytical balance.
o Calculation:

= Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular Weight (

g/mol)
= Mass (mg) =10 mM x 1 mL x 413.56 g/mol = 4.1356 mg (rounded to 4.14 mg)
 Dissolution in DMSO:
o Transfer the weighed UNC0379 powder into a sterile microcentrifuge tube.
o Add 1 mL of high-purity DMSO to the tube.
o Cap the tube securely and vortex thoroughly for 1-2 minutes to facilitate dissolution.
e Ensuring Complete Dissolution:

o Visually inspect the solution for any undissolved particles.
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o If particulates are present, sonicate the solution in a water bath for 5-10 minutes, or until
the solution is clear.[9] Gentle heating can also be applied if necessary.

» Aliquoting and Storage:

o Once the UNC0379 is completely dissolved, aliquot the stock solution into smaller, single-
use volumes in sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles
which can degrade the compound.[2][9]

o Label each aliquot clearly with the compound name, concentration, solvent, and date of
preparation.

o For short-term storage (up to 1 month), store the aliquots at -20°C.[1][2]

o For long-term storage (up to 1 year), store the aliquots at -80°C.[2][9]

Mandatory Visualizations
UNCO0379 Experimental Workflow
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Caption: Workflow for preparing and storing UNCO0379 stock solution.
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Caption: UNCO0379 inhibits SETDS, affecting H4K20 methylation and p53 signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of : Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC10120311/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10120311/
https://www.mdpi.com/2072-6694/14/21/5367
https://www.invivochem.com/unc0379.html
https://www.invivochem.com/unc0379.html
https://www.invivochem.com/unc0379.html
https://www.researchgate.net/figure/Effects-of-UNC0379-a-SETD8-selective-inhibitor-in-HGSOC-cell-lines-A-In-vitro_fig4_346974743
https://www.medchemexpress.com/UNC0379.html
https://www.benchchem.com/product/b15583655/docs#application-notes-and-protocols-for-unc0379-stock-solution-preparation-in-dmso
https://www.benchchem.com/product/b15583655/docs#application-notes-and-protocols-for-unc0379-stock-solution-preparation-in-dmso
https://www.benchchem.com/product/b15583655/docs#application-notes-and-protocols-for-unc0379-stock-solution-preparation-in-dmso
https://www.benchchem.com/product/b15583655/docs#application-notes-and-protocols-for-unc0379-stock-solution-preparation-in-dmso
https://www.benchchem.com/product/b15583655?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15583655?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15583655?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

